Cas no 16179-41-2 (Ethylene Glycol Monodecanoate)

• Product Name: Ethylene Glycol Monodecanoate
• CAS No: 16179-41-2
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 1341940
• PubChem ID: 11344964
• Update Time: 2025-05-24

Ethylene Glycol Monodecanoate Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 2-hydroxyethyl ester
• 2-hydroxyethyl decanoate
• SCHEMBL1071173
• Ethylene glycol Monodecanoate
• 16179-41-2
• DTXSID80463018
• 2-hydroxyethyl caprate
• Ethylene Glycol Monodecanoate

• Inchi： 1S/C12H24O3/c1-2-3-4-5-6-7-8-9-12(14)15-11-10-13/h13H,2-11H2,1H3
• InChI Key： IGPIBLIHYRGADN-UHFFFAOYSA-N
• SMILES： O(CCO)C(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 216.17262
• Monoisotopic Mass: 216.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethylene Glycol Monodecanoate

Recent Advances in Ethylene Glycol Monodecanoate (CAS: 16179-41-2) Research: A Comprehensive Review

Ethylene Glycol Monodecanoate (EGMD, CAS: 16179-41-2) is a monoester of ethylene glycol and decanoic acid, which has garnered significant attention in the chemical, biological, and pharmaceutical industries due to its versatile applications. Recent studies have explored its potential as a surfactant, emulsifier, and drug delivery enhancer, leveraging its amphiphilic properties. This research brief synthesizes the latest findings on EGMD, focusing on its synthesis, characterization, and applications in pharmaceutical formulations.

A 2023 study published in the Journal of Colloid and Interface Science investigated the self-assembly behavior of EGMD in aqueous solutions, revealing its ability to form stable micelles at low critical micelle concentrations (CMCs). This property makes EGMD a promising candidate for drug delivery systems, particularly for hydrophobic drugs. The study employed dynamic light scattering (DLS) and transmission electron microscopy (TEM) to characterize the micellar structures, demonstrating uniform particle sizes below 50 nm, which is ideal for targeted drug delivery.

In the realm of antimicrobial applications, a 2024 research article in ACS Applied Materials & Interfaces highlighted EGMD's synergistic effects with conventional antibiotics against multidrug-resistant bacteria. The study reported that EGMD enhanced the permeability of bacterial cell membranes, facilitating the intracellular uptake of antibiotics. This finding underscores EGMD's potential as an adjuvant in combating antibiotic resistance, a critical challenge in modern medicine.

Another significant advancement involves the use of EGMD in transdermal drug delivery systems. A 2023 paper in the International Journal of Pharmaceutics demonstrated that EGMD-based formulations significantly improved the skin permeation of poorly soluble drugs, such as curcumin and resveratrol. The researchers attributed this enhancement to EGMD's ability to disrupt the stratum corneum's lipid bilayer, thereby increasing drug absorption. These results suggest that EGMD could revolutionize topical and transdermal therapies.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of EGMD to achieve higher yields and purity. A 2024 study in Organic Process Research & Development introduced a novel enzymatic esterification method using immobilized lipases, which reduced energy consumption and minimized byproduct formation. This green chemistry approach aligns with the growing demand for sustainable manufacturing processes in the pharmaceutical industry.

In conclusion, the latest research on Ethylene Glycol Monodecanoate (CAS: 16179-41-2) highlights its multifaceted applications in drug delivery, antimicrobial therapy, and transdermal formulations. Its unique physicochemical properties and biocompatibility make it a valuable asset in the development of next-generation pharmaceutical products. Future studies should explore its long-term safety profile and scalability for industrial production to fully realize its potential in clinical settings.